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Compound of Interest

Compound Name: DDO-2093

Cat. No.: B11932793 Get Quote

Application Notes and Protocols: DDO-2093
For Researchers, Scientists, and Drug Development Professionals

Introduction
DDO-2093 is a potent and selective small molecule inhibitor of the MLL1-WDR5 protein-protein

interaction (IC₅₀ = 8.6 nM; Kd = 11.6 nM). This interaction is critical for the assembly and

catalytic activity of the MLL1 (Mixed-Lineage Leukemia 1) complex, a histone H3 lysine 4

(H3K4) methyltransferase. By disrupting this interaction, DDO-2093 effectively inhibits the

enzymatic activity of the MLL1 complex, making it a valuable tool for studying the biological

roles of MLL1 and a potential therapeutic agent in cancers with MLL1 dysregulation.

These application notes provide detailed information on the solubility of DDO-2093 in Dimethyl

Sulfoxide (DMSO) and cell culture media, along with protocols for its preparation and use in in

vitro cell-based assays.

Data Presentation
Solubility Data
Quantitative solubility data for DDO-2093 in DMSO and cell culture media is not readily

available in published literature. It is highly recommended that researchers empirically

determine the maximum solubility for their specific experimental conditions. The following table

provides stability information and recommended starting points for solubility testing.
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Solvent/Medium Known Solubility

Recommended
Starting
Concentration for
Stock

Storage of Stock
Solution

DMSO Data not available 10 mM - 50 mM
2 weeks at 4°C, 6

months at -80°C[1]

Cell Culture Media
Expected to be very

low

Not recommended for

primary stock
Not applicable

General Guidelines for Working with DDO-2093 in Cell
Culture
Due to its hydrophobic nature, DDO-2093 will likely exhibit poor solubility in aqueous solutions

like cell culture media. To mitigate precipitation and ensure accurate dosing in cell-based

assays, the following general principles should be applied:

Prepare a high-concentration stock solution in 100% DMSO. This minimizes the volume of

solvent added to the cell culture.

Use a stepwise dilution method. Avoid adding the highly concentrated DMSO stock directly

to the full volume of aqueous media.

Maintain a low final DMSO concentration. The final concentration of DMSO in the cell culture

medium should typically be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity.

Some robust cell lines may tolerate up to 1%, but this should be determined empirically.

Always include a vehicle control. This control should contain the same final concentration of

DMSO as the experimental conditions to account for any effects of the solvent on the cells.

Experimental Protocols
Protocol for Preparation of DDO-2093 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of DDO-2093 in DMSO.
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Materials:

DDO-2093 powder (MW: 614.11 g/mol )

Anhydrous, sterile DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh out a desired

amount of DDO-2093 powder. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 6.14 mg of DDO-2093.

Dissolving: Add the appropriate volume of sterile DMSO to the vial containing the DDO-2093
powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., to 37°C) may be applied if necessary to aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store at -80°C for long-term

storage (up to 6 months) or at 4°C for short-term storage (up to 2 weeks).

Protocol for Preparing Working Solutions of DDO-2093
for Cell-Based Assays
This protocol provides a general method for diluting the DMSO stock solution into cell culture

medium for treating cells.

Materials:

10 mM DDO-2093 in DMSO (from Protocol 3.1)
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Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or a sterile 96-well plate for serial dilutions

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM DDO-2093 stock solution at room

temperature.

Intermediate Dilutions (Optional but Recommended): It is good practice to perform one or

more intermediate dilution steps in 100% DMSO or a small volume of cell culture medium to

achieve the desired final concentrations. This helps to prevent precipitation of the compound

when transferring from a high concentration in DMSO to a predominantly aqueous

environment.

Final Dilution: Add the required volume of the DDO-2093 stock or intermediate dilution to the

pre-warmed cell culture medium to achieve the final desired treatment concentration. Ensure

that the final DMSO concentration is below the cytotoxic level for your cell line (typically ≤

0.5%).

Example for a 10 µM final concentration with 0.1% DMSO: Add 1 µL of a 10 mM stock

solution to 1 mL of cell culture medium.

Mixing: Mix the working solution thoroughly by gentle pipetting or inverting the tube.

Cell Treatment: Immediately add the prepared working solution to your cells.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

DDO-2093) to an equivalent volume of cell culture medium and treat a parallel set of cells.

Visualization
Signaling Pathway of DDO-2093 Action
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Caption: DDO-2093 inhibits the MLL1-WDR5 interaction, disrupting H3K4 methylation.

Experimental Workflow for DDO-2093 Solution
Preparation
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Workflow for Preparing DDO-2093 Working Solutions

Stock Solution Preparation
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Caption: Workflow for preparing DDO-2093 solutions for cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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